Ethyl 2-chloro-6-fluoro-3-methoxybenzoate

• IUPAC Name: ethyl 2-chloro-6-fluoro-3-methoxybenzoate
• InChI: InChI=1S/C10H10ClFO3/c1-3-15-10(13)8-6(12)4-5-7(14-2)9(8)11/h4-5H,3H2,1-2H3
• InChI Key: JISAAXNTIUEJPA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=CC(=C1Cl)OC)F
• Molecular Formula: C10H10ClFO3
• Molecular Weight: 232.63 g/mol
• CAS No.: 1397199-44-8

Description

Ethyl 2-chloro-6-fluoro-3-methoxybenzoate is a chemical compound with the CAS number 1397199-44-8. It has a molecular weight of 232.64. The compound is in liquid form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H10ClFO3/c1-3-15-10(13)8-6(12)4-5-7(14-2)9(8)11/h4-5H,3H2,1-2H3. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a liquid. It has a molecular weight of 232.64. The compound should be stored at a temperature of 2-8°C.

Scientific Research Applications

• Synthesis of Ofloxacin Analogs Ethyl 2-chloro-6-fluoro-3-methoxybenzoate is used in the structural modification and preparation of ofloxacin analogs. This includes reactions like aromatic denitrocyclization and alkaline saponification, contributing to the development of new pharmaceutical compounds (Rádl et al., 1991).

• Synthesis of Anacardic Acids The compound plays a role in synthesizing anacardic acids, which are isolated from plants of the Anacardiaceae. These acids are significant in studying various biological systems due to their unique chemical properties (Satoh et al., 2001).

• Intermediate in Herbicide Production this compound is used as an intermediate in the synthesis of certain herbicides, showcasing its utility in agricultural chemistry (Zhou Yu, 2002).

• Quantum Chemical Studies The compound is involved in quantum chemical studies, particularly in investigating the dissociation of substituted benzoic acids and their derivatives. This research contributes to our understanding of chemical bonding and molecular interactions (Sainsbury, 1975).

• Fluorophore Development in Biochemistry It is utilized in the development of fluorophores, especially in biochemistry and medicine, for studying various biological systems. The compound's unique structure facilitates the creation of sensitive and selective fluorophores (Aleksanyan & Hambardzumyan, 2013).

• Antifolate Thymidylate Synthase Inhibitors this compound contributes to the synthesis of antifolate thymidylate synthase inhibitors, which are important in the field of medicinal chemistry for cancer treatment (Marsham et al., 1990).

• Fluorescence Study in Light Emitting Compounds The compound is also significant in the synthesis and study of blue light-emitting compounds, demonstrating its application in developing advanced materials for lighting and display technologies (Mahadevan et al., 2014).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. These indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements are P261, P305, P351, and P338, which advise avoiding breathing dust/fume/gas/mist/vapours/spray, and in case of contact with eyes, rinse cautiously with water for several minutes.